Cas no 2060052-34-6 (3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid
• CAS No: 2060052-34-6
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD30476316
• CID: 5237737
• PubChem ID: 137701748
• Update Time: 2025-05-24

3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-propanoic acid, 1-ethyl-α-hydroxy-
• 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid

• MDL： MFCD30476316
• Inchi： 1S/C8H12N2O3/c1-2-10-6(3-4-9-10)5-7(11)8(12)13/h3-4,7,11H,2,5H2,1H3,(H,12,13)
• InChI Key： SGQHOXARPWLNAR-UHFFFAOYSA-N
• SMILES： C(C1=CC=NN1CC)C(O)C(=O)O

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid

3-(1-Ethyl-1H-Pyrazol-5-yl)-2-Hydroxypropanoic Acid: A Comprehensive Overview

3-(1-Ethyl-1H-Pyrazol-5-yl)-2-hydroxypropanoic acid, a compound with the CAS number 2060052-34-6, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structure, combines a pyrazole ring with a hydroxypropanoic acid moiety, making it a versatile compound with potential applications in drug development and material science. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its significance in contemporary research.

The pyrazole ring in 3-(1-Ethyl-1H-Pyrazol-5-yl)-2-hydroxypropanoic acid is a key structural feature that contributes to its reactivity and stability. Pyrazoles, being heterocyclic aromatic compounds, are known for their ability to participate in various chemical reactions, including cyclization and conjugation. The ethyl substituent on the pyrazole ring enhances the molecule's lipophilicity, which is crucial for its potential use in drug delivery systems. Recent studies have demonstrated that such modifications can significantly influence the pharmacokinetic properties of compounds, making them more bioavailable.

The hydroxypropanoic acid component of this compound introduces hydrophilic properties, balancing the molecule's overall polarity. This duality makes 3-(1-Ethyl-1H-Pyrazol-5-yl)-2-hydroxypropanoic acid an ideal candidate for exploring amphiphilic materials or as a precursor in the synthesis of more complex molecules. Researchers have recently utilized similar structures to develop self-assembling peptides and nanomaterials, showcasing the versatility of this compound in materials science.

From a synthetic standpoint, the preparation of 3-(1-Ethyl-1H-Pyrazol-5-yl)-2-hydroxypropanoic acid involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent oxidation or reduction steps. The optimization of these steps has been a focus of recent studies, with researchers exploring greener chemistry approaches to enhance yield and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product purity.

In terms of biological activity, 3-(1-Ethyl-1H-Pyrazol-5-yl)-2-hydroxypropanoic acid has shown promise in preliminary assays targeting enzyme inhibition and antioxidant activity. Its ability to scavenge free radicals suggests potential applications in skincare products or as dietary supplements. Furthermore, ongoing research is investigating its role as a chiral building block in asymmetric synthesis, which could pave the way for the development of enantiomerically pure pharmaceuticals.

The structural flexibility of 3-(1-Ethyl-1H-Pyrazol-5-yl)-2-hydroxypropanoic acid also lends itself well to combinatorial chemistry approaches. By modifying substituents on the pyrazole ring or altering the hydroxypropanoic acid moiety, researchers can generate libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds for various therapeutic targets, including cancer and neurodegenerative diseases.

From an environmental perspective, understanding the degradation pathways of 3-(1-Ethyl-1H-Pyrazol-5-yl)-2-hydroxypropanoic acid is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation potential under different environmental conditions. These findings underscore the importance of sustainable practices in chemical synthesis and waste management.

In conclusion, 3-(1-Ethyl-1H-Pyrazol-5-yli)-2-hydroxypropanoic acid (CAS No: 2060052 - 34 - 6) stands at the intersection of organic synthesis and biological application. Its unique structure, combined with advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic and industrial research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to diverse fields ranging from medicine to materials science.